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Compound of Interest

Compound Name: 4-Chloro-1-methyl-1H-indole

CAS No.: 77801-91-3

Cat. No.: B3284055

Get Quote

Executive Summary & Physicochemical Context
4-Chloro-1-methyl-1H-indole is a lipophilic indole derivative frequently used as a scaffold in

the synthesis of GPCR ligands and kinase inhibitors. Structurally, the N-methylation at position

1 removes the hydrogen bond donor (HBD) capability of the indole nitrogen, significantly

altering its solvation thermodynamics compared to its parent compound, 4-chloroindole.

The presence of the chlorine atom at position 4 introduces electron-withdrawing character and

increased lipophilicity, while the N-methyl group prevents hydrogen bonding with protic

solvents, driving high solubility in aprotic organic media and negligible solubility in aqueous

systems.
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Property Value / Characteristic Impact on Solubility

Molecular Weight 165.62 g/mol
Small molecule; kinetics of

dissolution are rapid.[1]

Physical State
Solid (Low melting point) or

Viscous Oil

May require gentle warming to

handle quantitatively.

LogP (Predicted) ~3.1 – 3.4
Highly lipophilic; partitions

strongly into organic layers.

H-Bond Donors 0
Insoluble in water; limited

interaction with alcohols.

H-Bond Acceptors 0 (Formal), 1 (Pi-system)
Weak acceptor; relies on Van

der Waals/Pi-stacking.

Solubility Landscape
The following data categorizes solvent compatibility based on dielectric constant (

) and dipole moment. This classification guides solvent selection for reactions, extractions, and
stock solution preparation.

Class I: High Solubility (Preferred Solvents)
Use for: Stock solutions, reaction media, homogeneous catalysis.
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Solvent Solubility Rating Mechanistic Insight

Dichloromethane (DCM) Excellent (>100 mg/mL)

Primary choice for dissolution.

Favorable dispersion

interactions with the chloro-

indole core.

DMSO Excellent (>100 mg/mL)

Standard for biological stock

solutions (typically 10–100

mM). Dipolar aprotic nature

solvates the aromatic system

effectively.

DMF Excellent (>100 mg/mL)

High boiling point alternative to

DCM; ideal for nucleophilic

aromatic substitutions (SNAr).

Ethyl Acetate Good (>50 mg/mL)
Preferred for liquid-liquid

extraction (LLE).

THF Good (>50 mg/mL)

Suitable for organometallic

coupling reactions (e.g.,

Suzuki-Miyaura).

Class II: Variable/Moderate Solubility
Use for: Crystallization (anti-solvent), chromatography mobile phases.
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Solvent Solubility Rating Mechanistic Insight

Methanol / Ethanol Moderate

Soluble, but lack of H-bond

donors in the solute makes

dissolution entropically less

favorable than in DCM.

Acetonitrile Moderate to High

Good for HPLC; solubility

decreases significantly at low

temperatures (0°C).

Hexanes / Heptanes Low to Moderate

The compound is likely soluble

in hot alkanes but will

precipitate upon cooling—ideal

for recrystallization.

Class III: Insoluble (Anti-Solvents)
Use for: Precipitation, washing, biphasic partitioning.

Solvent Solubility Rating Mechanistic Insight

Water Negligible (<0.1 mg/mL) Hydrophobic effect dominates.

Aqueous Buffers (pH 2-10) Negligible
No ionizable groups in this pH

range (Indole pKa < -2).

Experimental Protocols
Protocol A: Preparation of 100 mM DMSO Stock Solution
Target Audience: Biological Assay Development

Rationale: DMSO is non-volatile and sterile-filterable, making it the standard for compound

libraries. 4-Chloro-1-methyl-1H-indole is stable in DMSO at room temperature.

Weighing: Accurately weigh 16.56 mg of 4-Chloro-1-methyl-1H-indole into a 1.5 mL amber

glass vial.
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Note: Avoid plastic microcentrifuge tubes for long-term storage to prevent leaching of

plasticizers by the lipophilic compound.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: Molecular Biology or HPLC).

Dissolution: Vortex for 30 seconds. If the compound is an oil/solid mix, sonicate for 2 minutes

at 25°C.

Visual Check: Solution must be optically clear with no Schlieren lines.

Storage: Store at -20°C. Re-vortex after thawing to ensure homogeneity.

Protocol B: Solvent Swapping (Reaction to Purification)
Target Audience: Synthetic Chemists

Scenario: Converting a DMF reaction mixture to a solid/oil for silica purification.

Dilution: Dilute the DMF reaction mixture (1 vol) with Ethyl Acetate (5 vols).

Wash: Wash the organic layer with 5% LiCl (aq) (3 x 2 vols).

Mechanism:[2][3][4] LiCl increases the ionic strength, forcing DMF out of the organic layer

and into the aqueous phase, preventing DMF from streaking on the silica column.

Drying: Dry organic layer over anhydrous

.

Concentration: Rotary evaporate at 40°C.

Caution: 4-Chloro-1-methyl-1H-indole has a relatively low molecular weight. Do not use

high vacuum (<5 mbar) at high temperatures (>50°C) for prolonged periods to avoid

sublimation or evaporative loss.

Visualizing the Solubility Workflow
The following diagram illustrates the decision logic for solvent selection during purification and

analysis.
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Start: 4-Chloro-1-methyl-1H-indole Sample

Goal: Biological Assay

Assay Prep

Goal: Synthesis/Purification

Workup

Dissolve in DMSO (10-100 mM) Select Solvent System

Sonicate 2 mins @ 25°C

Visual Check: Clear?

Ready for Assay

Yes

Warm to 37°C

No (Cloudy)

DCM / Chloroform

High Solub. Required

Ethyl Acetate / Heptane

Extraction/Partition

Precipitation/Crystallization

Evaporate

Add Cold Hexane/Heptane

Induce Solid

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on downstream application (Assay vs.

Synthesis).
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Safety & Stability Considerations (E-E-A-T)
Halogen Reactivity: While the 4-chloro substituent is relatively stable, it can undergo

palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig or Suzuki) under forcing

conditions. Avoid storing in mixtures with Pd catalysts.

Acid Sensitivity: Indoles can polymerize in strong mineral acids. However, the electron-

withdrawing chlorine and N-methyl group reduce the electron density of the pyrrole ring,

making 4-chloro-1-methyl-1H-indole more stable to acid than unsubstituted indole.

Handling: Always handle in a fume hood. As a halogenated organic, it may possess irritant

properties. Wear nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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